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Compound of Interest

Compound Name: Pyrolan

Cat. No.: B1678540 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pyrolan, also known by its synonym Isolan and the code G-22008, is a synthetic carbamate

insecticide.[1][2] Carbamate insecticides are derivatives of carbamic acid and function as

neurotoxins in insects, exhibiting a mechanism of action similar to organophosphate

insecticides.[2][3] Pyrolan has been historically utilized in agricultural applications for the

control of various insect pests.[1] Notably, it possesses systemic properties, making it effective

against sucking insects like aphids. This document provides detailed application notes,

experimental protocols, and a summary of available data on Pyrolan for research and

development purposes.
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Property Value Reference

IUPAC Name
3-methyl-1-phenyl-1H-pyrazol-

5-yl dimethylcarbamate

Synonyms Pyralan, G-22008, Isolan

CAS Number 87-47-8

Molecular Formula C13H15N3O2

Molecular Weight 245.28 g/mol

Appearance Crystalline solid

Solubility Soluble in water

Mechanism of Action: Cholinesterase Inhibition
Pyrolan, like other carbamate insecticides, exerts its toxic effect by inhibiting the enzyme

acetylcholinesterase (AChE) in the nervous system of insects. AChE is responsible for the

hydrolysis of the neurotransmitter acetylcholine (ACh) at the synaptic cleft. By inhibiting AChE,

Pyrolan causes an accumulation of ACh, leading to continuous nerve stimulation, paralysis,

and ultimately, the death of the insect. This inhibition is reversible as carbamates form an

unstable complex with the enzyme.
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Figure 1: Signaling pathway of Pyrolan's mechanism of action.

Quantitative Efficacy Data
While Pyrolan (Isolan) has been identified as a systemic aphicide, specific quantitative efficacy

data (LC50/LD50 values) against key agricultural pests such as the green peach aphid (Myzus

persicae) or the two-spotted spider mite (Tetranychus urticae) is not readily available in recently

published literature. Historical data on resistance development in houseflies suggests its past

use and efficacy. The following table structure is provided for the inclusion of such data should

it become available through further research into historical archives.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b1678540?utm_src=pdf-body-img
https://www.benchchem.com/product/b1678540?utm_src=pdf-body
https://www.benchchem.com/product/b1678540?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Target
Pest

Common
Name

Life
Stage

Bioassay
Method

LC50 /
LD50

95%
Confiden
ce
Interval

Referenc
e

Myzus

persicae

Green

Peach

Aphid

Adult /

Nymph

Systemic

Uptake

Data Not

Available

Data Not

Available

Tetranychu

s urticae

Two-

spotted

Spider Mite

Adult /

Nymph

Leaf Dip /

Spray

Data Not

Available

Data Not

Available

Aphis

fabae

Black Bean

Aphid

Adult /

Nymph

Systemic

Uptake

Data Not

Available

Data Not

Available

Musca

domestica
Housefly Adult

Topical

Application

Data Not

Available

Data Not

Available

Experimental Protocols
The following are detailed protocols for key experiments to evaluate the efficacy of Pyrolan or

other carbamate insecticides.

Insect Bioassay: Systemic Efficacy against Aphids (e.g.,
Myzus persicae)
This protocol is designed to assess the systemic activity of an insecticide when taken up by the

plant.
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Start

1. Plant Preparation
(e.g., cabbage seedlings in hydroponics)

2. Prepare Pyrolan Solutions
(serial dilutions in nutrient solution + control)

3. Systemic Treatment
(Place plant roots in insecticide solutions)

4. Incubation
(24-48 hours for uptake)

5. Aphid Infestation
(Transfer a known number of aphids

onto leaves of treated plants)

6. Mortality Assessment
(Count dead/moribund aphids at

24, 48, and 72 hours post-infestation)

7. Data Analysis
(Calculate corrected mortality, determine LC50)

End
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Figure 2: Workflow for systemic insecticide bioassay.
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Methodology:

Plant Preparation: Grow host plants (e.g., cabbage or bell pepper for Myzus persicae)

hydroponically or in a soil-free medium to ensure controlled uptake of the test compound.

Insecticide Solutions: Prepare a series of dilutions of Pyrolan in the hydroponic nutrient

solution. Include a control group with nutrient solution only.

Systemic Application: Place the roots of the prepared plants into the respective insecticide

solutions for a defined period (e.g., 24-48 hours) to allow for systemic uptake.

Insect Infestation: After the uptake period, transfer a known number of synchronized age-

group aphids (e.g., 10-20 adults or late-instar nymphs) onto the leaves of each plant using a

fine brush.

Mortality Assessment: Assess aphid mortality at 24, 48, and 72 hours after infestation.

Aphids that are unable to move when prodded with a fine brush are considered dead.

Data Analysis: Calculate the percentage mortality for each concentration and correct for

control mortality using Abbott's formula. Determine the LC50 value using probit analysis.

Acetylcholinesterase (AChE) Inhibition Assay
This in vitro assay measures the degree of AChE inhibition by Pyrolan.

Methodology:

Enzyme and Substrate Preparation: Prepare a solution of acetylcholinesterase (from a

commercial source, e.g., electric eel) and a separate solution of the substrate,

acetylthiocholine iodide (ATCI). Also, prepare a solution of the chromogen, 5,5'-dithiobis-(2-

nitrobenzoic acid) (DTNB or Ellman's reagent).

Inhibitor Incubation: In a 96-well microplate, add the AChE solution to wells containing

various concentrations of Pyrolan (dissolved in an appropriate solvent like DMSO, then

diluted in buffer) and a control (solvent only). Incubate for a defined period (e.g., 15-30

minutes) at a controlled temperature to allow for enzyme inhibition.
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Enzymatic Reaction: Initiate the reaction by adding the ATCI and DTNB solutions to each

well.

Spectrophotometric Measurement: Measure the absorbance at 412 nm at regular intervals.

The rate of color change (yellow) is proportional to the AChE activity.

Data Analysis: Calculate the percentage of AChE inhibition for each Pyrolan concentration

compared to the control. Determine the IC50 value (the concentration of Pyrolan that

causes 50% inhibition of AChE activity).

Pesticide Residue Analysis in Plant Tissues
This protocol outlines a general procedure for determining the concentration of Pyrolan
residues in crop samples.
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Start

1. Sample Collection
(Collect representative crop samples)

2. Sample Homogenization
(Blend samples to a uniform consistency)

3. Extraction (QuEChERS)
(Add acetonitrile and salts, shake vigorously)

4. Dispersive SPE Cleanup
(Remove interfering matrix components)

5. Instrumental Analysis
(GC-MS or LC-MS/MS)

6. Quantification
(Compare sample peaks to a calibration curve)

End
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Figure 3: Workflow for pesticide residue analysis.

Methodology:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b1678540?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation: Homogenize a representative sample of the crop tissue (e.g., leaves,

fruit).

Extraction: Use a suitable extraction method, such as the QuEChERS (Quick, Easy, Cheap,

Effective, Rugged, and Safe) method. This typically involves extraction with acetonitrile

followed by the addition of salts to induce phase separation.

Cleanup: Further purify the extract using dispersive solid-phase extraction (d-SPE) with

appropriate sorbents to remove interfering matrix components like pigments and lipids.

Instrumental Analysis: Analyze the final extract using Gas Chromatography-Mass

Spectrometry (GC-MS) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

for sensitive and selective detection and quantification of Pyrolan residues.

Quantification: Quantify the amount of Pyrolan in the sample by comparing the peak area

from the sample to a calibration curve generated from certified reference standards.

Safety Precautions
Pyrolan is a cholinesterase inhibitor and should be handled with extreme care. Users should

wear appropriate personal protective equipment (PPE), including gloves, lab coats, and eye

protection. All work with the pure compound or concentrated solutions should be conducted in

a well-ventilated fume hood. Refer to the Safety Data Sheet (SDS) for detailed safety

information.

Conclusion
Pyrolan is a carbamate insecticide with a well-understood mechanism of action involving the

inhibition of acetylcholinesterase. Its systemic properties make it particularly suitable for

managing sucking pests in agricultural settings. While specific quantitative efficacy data against

a broad range of agricultural pests is limited in recent literature, the provided protocols offer a

robust framework for researchers to evaluate the insecticidal properties of Pyrolan and similar

compounds. Further investigation into historical data may provide more specific efficacy values

to aid in its potential re-evaluation or in the development of new pest management strategies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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